Cas no 178764-92-6 (Agrocybenine)

• Product Name: Agrocybenine
• CAS No: 178764-92-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 837765
• PubChem ID: 23278458
• Update Time: 2025-07-10

Agrocybenine Chemical and Physical Properties

Names and Identifiers

• Agrocybenine
• 8-Allyl-3-(4-nitrophenyl)-2H-chromen-2-one
• 1,2,3,5-Tetrahydro-2,2,5,5,7-pentamethyl-6H-pyrrolo[3,2-b]pyridin-6-one
• [ "" ]
• 2,2,5,5,7-pentamethyl-1H,2H,3H,5H,6H-pyrrolo[3,2-b]pyridin-6-one
• AKOS040761326
• FS-9414
• 2,2,5,5,7-pentamethyl-1,3-dihydropyrrolo[3,2-b]pyridin-6-one
• 1,2,3,5-Tetrahydro-2,2,5,5,7-pentamethyl-6H-pyrrolo[2,3-b]pyridin-6-one, 9CI
• DTXSID001152171
• CHEBI:172449
• 178764-92-6
• CHEMBL4166595
• 2,2,5,5,7-pentamethyl-1H,3H-pyrrolo[3,2-b]pyridin-6-one

• Inchi： 1S/C12H18N2O/c1-7-9-8(6-11(2,3)14-9)13-12(4,5)10(7)15/h14H,6H2,1-5H3
• InChI Key： OTBGQBSPIWKINO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C2C(CC(C)(C)N2)=NC1(C)C

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 41.46

Agrocybenine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Agrocybenine

Professional Introduction to Agrocybenine (CAS No. 178764-92-6)

Agrocybenine, a naturally occurring phytochemical, is a compound of significant interest in the field of chemical biology and pharmaceutical research. With the CAS number 178764-92-6, this molecule has garnered attention for its unique structural properties and potential biological activities. Derived from the plant genus Agrocybe, particularly Agrocybe aegerita, Agrocybenine belongs to the class of xanthone derivatives, which are known for their diverse pharmacological effects.

The molecular structure of Agrocybenine features a xanthone core with hydroxyl and methoxy substituents, which contribute to its reactivity and interaction with biological targets. This structural framework has been the focus of numerous studies aimed at elucidating its mechanism of action and exploring its therapeutic potential. Recent advancements in spectroscopic techniques and computational chemistry have enhanced our understanding of how Agrocybenine interacts with cellular components, providing insights into its possible applications in neuroprotection, anti-inflammatory, and antioxidant therapies.

In the realm of natural product research, Agrocybenine stands out due to its relatively rare occurrence in nature, making it a subject of intense investigation. Researchers have been particularly intrigued by its ability to modulate various cellular pathways, including those involved in oxidative stress and apoptosis regulation. Preliminary studies have suggested that Agrocybenine may possess properties that could be beneficial in the development of novel treatments for conditions such as neurodegenerative diseases, where oxidative damage plays a critical role.

The synthesis of Agrocybenine has also been a topic of considerable interest. Chemists have developed various synthetic routes to produce this compound in vitro, enabling researchers to conduct detailed biochemical assays without relying solely on natural sources. These synthetic methods often involve multi-step organic reactions, including cyclization and functional group transformations, which highlight the compound's structural complexity. The ability to synthesize Agrocybenine has facilitated its use in high-throughput screening programs aimed at identifying potential drug candidates.

One of the most compelling aspects of Agrocybenine is its demonstrated efficacy in preclinical models. Studies have shown that it can protect against neuronal damage induced by oxidative stress, suggesting potential applications in treating conditions like Alzheimer's and Parkinson's diseases. Additionally, its anti-inflammatory properties have been observed in cell culture models, where it has been shown to inhibit the production of pro-inflammatory cytokines. These findings have prompted further investigation into its role as a therapeutic agent.

The pharmacokinetic profile of Agrocybenine is another area that has attracted significant attention. Research indicates that it exhibits good oral bioavailability and can penetrate the blood-brain barrier, which is crucial for treating neurological disorders. Understanding how Agrocybenine is metabolized and eliminated from the body has provided valuable insights into optimizing its delivery and efficacy. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing these processes.

In conclusion, Agrocybenine (CAS No. 178764-92-6) represents a promising natural product with a wealth of potential applications in medicine and biotechnology. Its unique chemical structure, combined with its demonstrated biological activities, makes it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does the likelihood that Agrocybenine will play a significant role in addressing some of today's most challenging health issues.